Cas no 448212-04-2 (Formamide, N-(3,3,5-trimethylcyclohexyl)-)

• Product name: Formamide, N-(3,3,5-trimethylcyclohexyl)-
• CAS No: 448212-04-2
• MF: C₁₀H₁₉NO
• MW: 169.263962984085
• CID: 3989132
• PubChem ID: 86208714

Formamide, N-(3,3,5-trimethylcyclohexyl)- Chemical and Physical Properties

Names and Identifiers

• Formamide, N-(3,3,5-trimethylcyclohexyl)-
• DTXSID401296573
• 448212-04-2
• N-(3,3,5-trimethylcyclohexyl)formamide

• Inchi： InChI=1S/C10H19NO/c1-8-4-9(11-7-12)6-10(2,3)5-8/h7-9H,4-6H2,1-3H3,(H,11,12)
• InChI Key： YLOJMUOCTGQKOW-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 169.146664230Da
• Monoisotopic Mass: 169.146664230Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 29.1Ų